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Compound of Interest

Compound Name: Dazostinag

Cat. No.: B15140079

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dazostinag (also known as TAK-676) is a potent and selective synthetic agonist of the
Stimulator of Interferon Genes (STING) protein.[1][2][3] As a key mediator of innate immunity,
STING activation by Dazostinag triggers a signaling cascade that culminates in the production
of type | interferons (IFNs) and other pro-inflammatory cytokines.[1][2][4] This response can
lead to the activation of dendritic cells, natural killer (NK) cells, and T cells, ultimately promoting
an anti-tumor immune response.[4][5][6] These application notes provide detailed protocols for
utilizing Dazostinag in cell culture studies to investigate its biological effects.

Mechanism of Action: The STING Signaling Pathway

Dazostinag activates the STING pathway, initiating a downstream signaling cascade. Upon
binding of Dazostinag, STING translocates from the endoplasmic reticulum to the Golgi
apparatus. This leads to the recruitment and activation of TANK-binding kinase 1 (TBK1), which
in turn phosphorylates Interferon Regulatory Factor 3 (IRF3). Phosphorylated IRF3 dimerizes
and translocates to the nucleus, where it induces the transcription of genes encoding type |
interferons and other inflammatory cytokines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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